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Compound of Interest

Compound Name: Methyl Cedryl Ketone

Cat. No.: B1614869 Get Quote

An In-depth Technical Guide to the Synthesis of Methyl Cedryl Ketone from Cedrene

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl Cedryl Ketone (MCK), commercially known as Acetyl Cedrene, Vertofix, or Lixetone, is

a highly valued synthetic fragrance ingredient prized for its persistent and rich woody, amber,

and musky aroma.[1][2] It is a cornerstone in the fragrance industry, widely incorporated into

perfumes, soaps, cosmetics, and detergents to impart tenacity and a sophisticated woody

character.[3][4][5] The primary industrial synthesis route involves the acetylation of cedrene, a

sesquiterpene hydrocarbon derived from cedarwood oil.[5] This process is a classic example of

a Friedel-Crafts acylation reaction, where an acetyl group is introduced onto the cedrene

molecule.[6]

This technical guide provides a comprehensive overview of the synthesis of Methyl Cedryl
Ketone from cedrene. It details the underlying chemical principles, presents specific

experimental protocols derived from patent literature, summarizes key quantitative data, and

illustrates the reaction and experimental workflows through diagrams.

Reaction Mechanism and Chemical Principles
The conversion of cedrene to Methyl Cedryl Ketone is achieved through Friedel-Crafts

acylation. This electrophilic aromatic substitution reaction involves the reaction of cedrene with

an acylating agent, typically acetic anhydride, in the presence of an acid catalyst.[1][7]
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Starting Materials:

Cedrene (C₁₅H₂₄): A tricyclic sesquiterpene found in cedarwood oil. The raw material is often

a mixture of isomers, primarily α-cedrene and β-cedrene, and may also contain thujopsene.

[1][8][9] Under the strong acidic conditions of the reaction, thujopsene can isomerize to

cedrene, which is then acetylated.[1]

Acetic Anhydride ((CH₃CO)₂O): The acetylating agent that provides the acetyl group

(CH₃CO).[10]

Catalyst: The reaction requires a strong acid to activate the acetic anhydride. Both protic

acids (like polyphosphoric acid, sulfuric acid) and solid superacids have been effectively

used.[1][11] The catalyst polarizes the acetic anhydride, facilitating the formation of a highly

electrophilic acylium ion (CH₃CO⁺), which then attacks the electron-rich double bond of the

cedrene ring.[12][13]

The overall reaction can be summarized as: C₁₅H₂₄ (Cedrene) + (CH₃CO)₂O (Acetic

Anhydride) --[Acid Catalyst]--> C₁₇H₂₆O (Methyl Cedryl Ketone) + CH₃COOH (Acetic Acid)

Below is a diagram illustrating the general chemical transformation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://patents.google.com/patent/CN1130170A/en
https://www.thegoodscentscompany.com/data/rw1026471.html
https://en.wikipedia.org/wiki/Cedrene
https://patents.google.com/patent/CN1130170A/en
https://www.celanese.com/products/acetic-anhydride
https://patents.google.com/patent/CN1130170A/en
https://patents.google.com/patent/CN101265170B/en
https://www.youtube.com/watch?v=FrJclFSr6LA
https://www.youtube.com/watch?v=yKccrM-Ayr8
https://www.benchchem.com/product/b1614869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Catalyst

Process

Products

Cedrene
(from Cedarwood Oil)

Friedel-Crafts
Acylation

Acetic Anhydride
(Acylating Agent)

Acid Catalyst
(e.g., Polyphosphoric Acid

or Solid Superacid)

 activates

Methyl Cedryl Ketone
(Acetyl Cedrene)

Acetic Acid
(Byproduct)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Charge Reactor
(Cedrene + Acetic Anhydride)

2. Add Catalyst
(PPA or Solid Superacid)

3. Controlled Heating
& Reaction

4. Quench / Filter

5. Workup
(Extraction & Neutralization)

 for PPA method

6. Purification
(Vacuum Distillation)

 for solid acid method

End
(Pure Methyl Cedryl Ketone)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1614869?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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